Cas no 28540-48-9 (Benzo[b]thiophene, 2-(2-phenylethyl)-)

Benzo[b]thiophene, 2-(2-phenylethyl)- structure
28540-48-9 structure
Product Name:Benzo[b]thiophene, 2-(2-phenylethyl)-
CAS No:28540-48-9
MF:C16H14S
MW:238.347362995148
CID:1435304
Update Time:2024-08-15

Benzo[b]thiophene, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2-(2-phenylethyl)-
    • Inchi: 1S/C16H14S/c1-2-6-13(7-3-1)10-11-15-12-14-8-4-5-9-16(14)17-15/h1-9,12H,10-11H2
    • InChI Key: XAGYOYZKNFUDRH-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C=C(CCC1=CC=CC=C1)S2

Computed Properties

  • Exact Mass: 238.08172

Experimental Properties

  • Density: 1.153±0.06 g/cm3(Predicted)
  • Melting Point: 93-97 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 357.3±11.0 °C(Predicted)
  • PSA: 0
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